Cas no 1373921-04-0 (6-Chloro-2,3-difluoroanisole)

6-Chloro-2,3-difluoroanisole is a fluorinated anisole derivative characterized by its chloro and fluoro substituents at the 6, 2, and 3 positions of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. Its electron-withdrawing substituents enhance reactivity in electrophilic aromatic substitution and cross-coupling reactions. The presence of both chloro and fluoro groups allows for selective functionalization, making it valuable for fine-tuning molecular properties. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined structure and high purity make it suitable for research and industrial-scale processes requiring precise chemical modifications.
6-Chloro-2,3-difluoroanisole structure
6-Chloro-2,3-difluoroanisole structure
Product Name:6-Chloro-2,3-difluoroanisole
CAS No:1373921-04-0
MF:C7H5ClF2O
MW:178.563808202744
MDL:MFCD22201078
CID:3161372
PubChem ID:86277685
Update Time:2025-11-02

6-Chloro-2,3-difluoroanisole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2,3-difluoroanisole
    • Benzene, 1-chloro-3,4-difluoro-2-methoxy-
    • CS-0445408
    • 1-Chloro-3,4-difluoro-2-methoxybenzene
    • AKOS026670990
    • JS-5091
    • 1373921-04-0
    • DTXSID701271368
    • MFCD22201078
    • MDL: MFCD22201078
    • Inchi: 1S/C7H5ClF2O/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3H,1H3
    • InChI Key: ZLXLBDWCQIFFMA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1OC)F)F

Computed Properties

  • Exact Mass: 177.9996988Da
  • Monoisotopic Mass: 177.9996988Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2Ų

6-Chloro-2,3-difluoroanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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